
Health and safety information for handling
Cyclohex-3-en-1-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohex-3-en-1-one

Cat. No.: B1204788 Get Quote

Health and Safety for Cyclohex-3-en-1-one: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on currently available data. Cyclohex-3-en-1-one is a chemical with limited

publicly available safety and toxicity data. All handling should be performed by trained

personnel with appropriate engineering controls and personal protective equipment. This guide

is not a substitute for a comprehensive risk assessment and consultation of the most current

Safety Data Sheet (SDS) from the supplier.

Executive Summary
Cyclohex-3-en-1-one (CAS No. 4096-34-8) is a cyclic ketone with applications in organic

synthesis.[1] Due to a notable lack of comprehensive safety and toxicological data for this

specific compound, this guide provides a detailed overview of its known properties and infers

potential hazards based on structurally related chemicals. All quantitative data is summarized in

tabular format for clarity. Standard experimental protocols for assessing chemical hazards are

detailed, and logical workflows for safe handling and emergency procedures are visualized.

Researchers must exercise extreme caution and assume the compound may be hazardous.
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Specific Globally Harmonized System (GHS) of Classification and Labelling of Chemicals for

Cyclohex-3-en-1-one is not consistently available in public databases. One safety data sheet

explicitly states that no data is available for GHS classification, pictograms, signal word, or

hazard statements.[2] Therefore, a precautionary approach is essential. Based on the hazards

of structurally similar compounds, such as other cyclohexenone derivatives and cyclic ketones,

the following potential hazards should be considered.

Table 2.1: GHS Classification for Related Compounds (for reference)

Hazard Class
GHS Classification
(Example Compound: 2-
Cyclohexen-1-one)

Reference

Flammable Liquids
Category 3 (H226: Flammable

liquid and vapour)
[3]

Acute Toxicity, Oral
Category 4 (H302: Harmful if

swallowed)
[3]

Acute Toxicity, Dermal
Category 4 (H312: Harmful in

contact with skin)
[3]

Acute Toxicity, Inhalation
Category 4 (H332: Harmful if

inhaled)
[3]

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)
[3]

Serious Eye Damage/Eye

Irritation

Category 1 (H318: Causes

serious eye damage)
[3]

Note: The above classifications are for a related isomer and should be used for precautionary

guidance only.

Quantitative Data Summary
Comprehensive toxicological data for Cyclohex-3-en-1-one is not readily available. The

following tables summarize the known physical and chemical properties of Cyclohex-3-en-1-
one and provide toxicological data for related compounds to offer a frame of reference.
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Table 3.1: Physical and Chemical Properties of Cyclohex-3-en-1-one

Property Value Reference

CAS Number 4096-34-8 [2]

Molecular Formula C₆H₈O [2]

Molecular Weight 96.13 g/mol [4]

Appearance Data not available

Boiling Point 155.3 °C at 760 mmHg [3]

Flash Point 46.8 °C [3]

Density 0.998 g/cm³ [3]

Vapor Pressure
2.7854 hPa @ 20°C

(estimated)
[2]

Table 3.2: Toxicological Data for Related Compounds (for reference)

Parameter Value Compound Species Reference

LD50 Oral
1,600 - 2,500

mg/kg

Cyclohexane-

1,3-dione
Rat

LD50 Dermal
Data not

available

LC50 Inhalation
Data not

available

Table 3.3: Occupational Exposure Limits for Related Compounds (for reference)
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Substance
Limit Value (8-hour
TWA)

Organization Reference

Cyclohexanone 20 ppm ACGIH [5]

Cyclohexanone 25 ppm (100 mg/m³) NIOSH [6]

Cyclohexanone 50 ppm (200 mg/m³) OSHA [6]

Cyclohexane 100 ppm ACGIH [7]

Cyclohexane 300 ppm NIOSH/OSHA [7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Cyclohex-3-en-1-one have

not been published. The following are summaries of standard OECD (Organisation for

Economic Co-operation and Development) guidelines that would be appropriate for evaluating

the potential hazards of this compound.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Test Guideline 423)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Methodology:

Animals: Typically, young adult rats of a single sex (females are often preferred) are used.

Animals are fasted overnight before dosing.

Dose Administration: The test substance is administered in a single oral dose by gavage.

The dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).

Procedure: A stepwise procedure is used, with 3 animals per step. The outcome of the first

step determines the next dose level. If mortality is observed, the dose for the next step is

lowered. If no mortality occurs, the next higher dose is used.
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Observation: Animals are observed for mortality and clinical signs of toxicity (changes in

skin, fur, eyes, and behavior) for at least 14 days. Body weight is recorded weekly.

Endpoint: The LD50 is estimated based on the dose levels at which mortality is and is not

observed. A full necropsy of all animals is performed at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Test Guideline 439)
This in vitro method assesses the potential of a substance to cause skin irritation.

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper layers of

human skin, is used.

Procedure: A small amount of the undiluted test substance is applied topically to the surface

of the tissue. The exposure period is typically 60 minutes.

Viability Assessment: After exposure and a post-incubation period, the tissue viability is

determined using a colorimetric assay (e.g., MTT assay). The assay measures the reduction

of MTT by mitochondrial dehydrogenases in viable cells, which results in a colored formazan

product.

Endpoint: The reduction in cell viability compared to negative controls is calculated. A

substance is identified as an irritant if the mean tissue viability is reduced below 50%.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Engineering
Controls
Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile, neoprene). Gloves

should be inspected before use and changed frequently.

Respiratory Protection: If working outside a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

First Aid Measures
A general first aid workflow is presented below. Always have the Safety Data Sheet available

for emergency responders.

Exposure Event Immediate Action

Medical Attention

Inhalation Move to fresh air.
Provide respiratory support if needed.

Skin Contact Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Eye Contact
Rinse cautiously with water for 15 min.

Remove contact lenses.

Ingestion
Rinse mouth.

Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to the doctor.

Click to download full resolution via product page

Caption: General First Aid Workflow for Chemical Exposure.
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Accidental Release Measures
A logical workflow for responding to a chemical spill is outlined below.

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Remove ignition sources

Wear appropriate PPE

Contain spill with inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a
sealed container for disposal

Clean spill area with soap and water

Dispose of waste according to
local regulations
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Caption: Workflow for Chemical Spill Response.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Use

non-sparking tools and take precautionary measures against static discharge.

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store away

from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents.

Conclusion
While Cyclohex-3-en-1-one is a valuable compound in synthetic chemistry, the available

safety and toxicological information is limited. This guide serves as a starting point for safe

laboratory practices by summarizing known data and providing context through related

compounds. It is imperative that all work with this chemical is preceded by a thorough, site-

specific risk assessment and adherence to the principle of "As Low As Reasonably Practicable"

(ALARP) for all potential exposures. Researchers are strongly encouraged to consult the latest

supplier SDS and relevant institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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